2-Methoxyphenylglyoxal hydrate
Cat. No. B8684672
M. Wt: 182.17 g/mol
InChI Key: RHIPJGPKJFFYSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04131686
Procedure details
3 g of 2-methoxyacetophenone are dissolved in 15 ml of dioxane, and a solution of 3.3 g of selenium dioxide in 1.5 ml of water is added thereto. The solution is refluxed for 15 hours. After the reaction, insoluble materials are removed by filtration, and the filtrate is concentrated. The oily residue thus obtained is dissolved in ethyl acetate. The ethyl acetate solution is washed with water and then with an aqueous sodium bicarbonate solution and water. Then, said solution is dried and evaporated to remove solvent. 3.1 g of 2-methoxyphenylglyoxal hydrate are obtained as a crude oil.
Identifiers
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REACTION_CXSMILES
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C[O:2][CH2:3][C:4]([C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1)=[O:5].[Se](=O)=O.[O:15]1CCOC[CH2:16]1>O.C(OCC)(=O)C>[OH2:2].[CH3:16][O:15][C:7]1[CH:8]=[CH:9][CH:10]=[CH:11][C:6]=1[C:4]([CH:3]=[O:2])=[O:5] |f:5.6|
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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COCC(=O)C1=CC=CC=C1
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Name
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|
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Quantity
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15 mL
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Type
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reactant
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Smiles
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O1CCOCC1
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Step Two
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Name
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Quantity
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3.3 g
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Type
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reactant
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Smiles
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[Se](=O)=O
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Name
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Quantity
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1.5 mL
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Type
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solvent
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Smiles
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O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The solution is refluxed for 15 hours
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Duration
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15 h
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CUSTOM
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Type
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CUSTOM
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Details
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After the reaction, insoluble materials
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CUSTOM
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Type
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CUSTOM
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|
Details
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are removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate is concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The oily residue thus obtained
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WASH
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Type
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WASH
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Details
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The ethyl acetate solution is washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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is dried
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to remove solvent
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
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O.COC1=C(C=CC=C1)C(=O)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.1 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
